1-(2,6-dichlorobenzoyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: (2,6-dichlorophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18Cl2N2O2/c1-24-14-7-5-13(6-8-14)21-9-11-22(12-10-21)18(23)17-15(19)3-2-4-16(17)20/h2-8H,9-12H2,1H3
• InChI Key: BMBMQFBKFHTDDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H18Cl2N2O2
• Molecular Weight: 365.2 g/mol

Description

1-(2,6-dichlorobenzoyl)-4-(4-methoxyphenyl)piperazine, also known as DMPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

1-(2,6-dichlorobenzoyl)-4-(4-methoxyphenyl)piperazine acts as a selective agonist of the sigma-1 receptor, which is a transmembrane protein that is widely distributed in the central and peripheral nervous systems. The sigma-1 receptor is involved in various physiological and pathological processes, including calcium signaling, lipid metabolism, protein folding, and neuroplasticity.
Biochemical and Physiological Effects
This compound has been shown to modulate the activity of various ion channels, including voltage-gated calcium channels, N-methyl-D-aspartate (NMDA) receptors, and transient receptor potential (TRP) channels. This compound has also been shown to regulate the release of various neurotransmitters, including dopamine, glutamate, and acetylcholine. In addition, this compound has been shown to exert neuroprotective and anti-inflammatory effects in various in vitro and in vivo models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(2,6-dichlorobenzoyl)-4-(4-methoxyphenyl)piperazine is its high selectivity and potency for the sigma-1 receptor, which makes it a useful tool compound for studying the physiological and pathological roles of this receptor. Another advantage is its relatively simple synthesis method and high yield. However, one of the limitations of this compound is its poor solubility in water, which may affect its bioavailability and pharmacokinetics in vivo. In addition, the mechanism of action of this compound is still not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways.

Future Directions

There are several future directions for the research and development of 1-(2,6-dichlorobenzoyl)-4-(4-methoxyphenyl)piperazine and its derivatives. One direction is the design and synthesis of novel sigma-1 receptor ligands with improved pharmacokinetic properties and therapeutic potential. Another direction is the investigation of the role of sigma-1 receptors in various physiological and pathological processes, such as neurodegeneration, inflammation, and cancer. Finally, the development of new imaging probes for sigma-1 receptors may facilitate the diagnosis and treatment of various diseases.

Scientific Research Applications

1-(2,6-dichlorobenzoyl)-4-(4-methoxyphenyl)piperazine has been extensively studied for its potential therapeutic applications in various fields. In neuroscience, this compound has been shown to act as a selective agonist of the sigma-1 receptor, which is involved in various physiological and pathological processes, including neuroprotection, neuroplasticity, and neuroinflammation. This compound has also been investigated for its potential use in the treatment of neuropathic pain, depression, and drug addiction.
In pharmacology, this compound has been used as a tool compound to study the structure-activity relationship of piperazine derivatives and their interaction with sigma-1 receptors. This compound has also been evaluated for its potential use as a radioligand for imaging sigma-1 receptors in vivo.
In medicinal chemistry, this compound has been used as a lead compound for the design and synthesis of novel sigma-1 receptor ligands with improved potency, selectivity, and pharmacokinetic properties.